1-{3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]azetidin-3-amine

• IUPAC Name: 1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-methyl-N-[(3-methyl-1,2-oxazol-5-yl)methyl]azetidin-3-amine
• InChI: InChI=1S/C18H23N7O/c1-12-8-15(26-22-12)11-23(2)14-9-24(10-14)17-7-6-16-19-20-18(25(16)21-17)13-4-3-5-13/h6-8,13-14H,3-5,9-11H2,1-2H3
• InChI Key: OXPRPYAIDMFWME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CN(C)C2CN(C2)C3=NN4C(=NN=C4C5CCC5)C=C3
• Molecular Formula: C18H23N7O
• Molecular Weight: 353.4 g/mol

Description

This compound is a derivative of the 1,2,4-triazolo[4,3-b]pyridazine scaffold. It has a complex structure with multiple rings, including a cyclobutyl ring, a triazolo[4,3-b]pyridazine ring, and an azetidine ring. The compound also contains a methyl group and a 3-methyl-1,2-oxazol-5-yl)methyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The structure–activity relationship of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, which have profound importance in drug design, discovery, and development, has been studied.

Physical And Chemical Properties Analysis

The compound is a pale yellow solid with a melting point of 188–189 °C. Its molecular formula is C17H19FN8 and it has an average mass of 354.385 Da and a monoisotopic mass of 354.171661 Da.

Scientific Research Applications

Synthetic Chemistry Applications

Compounds related to the chemical structure are integral to the synthesis of heterocyclic compounds, which are critical in the development of pharmaceuticals and materials science. For example, enaminones have been used as key intermediates in the synthesis of substituted pyrazoles, exhibiting antitumor and antimicrobial activities. These processes involve reactions with active methylene compounds, aliphatic amines, and heterocyclic amines, leading to the formation of various heterocyclic systems (S. Riyadh, 2011). Additionally, triazolo-annulated pyridines, azines, and azepines are synthesized from 1,2,3-triazole-4(5)-amines, demonstrating the synthetic potential of these building blocks in creating complex molecular architectures with potential for synthetic and biomedical research (N. O. Syrota et al., 2022).

Pharmacological Research Applications

Research into related compounds has shown potential pharmacological applications, including antitumor activities. For instance, specific derivatives of triazolopyrimidines have been identified for their potent cytotoxic activity against various human cancer cell lines, emphasizing the role of these compounds in developing new anticancer therapies (S. Ahmed, O. Ahmed, A. Abdelhamid, 2014). This highlights the importance of synthetic heterocycles in drug discovery and the development of therapeutic agents.